Cas no 1689938-11-1 ((2S)-2-amino-3-(1-ethyl-1H-1,2,4-triazol-5-yl)propanoic acid)

(2S)-2-amino-3-(1-ethyl-1H-1,2,4-triazol-5-yl)propanoic acid structure
1689938-11-1 structure
Product name:(2S)-2-amino-3-(1-ethyl-1H-1,2,4-triazol-5-yl)propanoic acid
CAS No:1689938-11-1
MF:C7H12N4O2
MW:184.195780754089
CID:6281047
PubChem ID:106702632

(2S)-2-amino-3-(1-ethyl-1H-1,2,4-triazol-5-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

    • (2S)-2-amino-3-(1-ethyl-1H-1,2,4-triazol-5-yl)propanoic acid
    • EN300-1297329
    • 1689938-11-1
    • Inchi: 1S/C7H12N4O2/c1-2-11-6(9-4-10-11)3-5(8)7(12)13/h4-5H,2-3,8H2,1H3,(H,12,13)/t5-/m0/s1
    • InChI Key: YCAONCGHEWQENS-YFKPBYRVSA-N
    • SMILES: OC([C@H](CC1=NC=NN1CC)N)=O

Computed Properties

  • Exact Mass: 184.09602564g/mol
  • Monoisotopic Mass: 184.09602564g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 4
  • Complexity: 187
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -3
  • Topological Polar Surface Area: 94Ų

(2S)-2-amino-3-(1-ethyl-1H-1,2,4-triazol-5-yl)propanoic acid Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1297329-10.0g
(2S)-2-amino-3-(1-ethyl-1H-1,2,4-triazol-5-yl)propanoic acid
1689938-11-1
10g
$5590.0 2023-05-26
Enamine
EN300-1297329-0.05g
(2S)-2-amino-3-(1-ethyl-1H-1,2,4-triazol-5-yl)propanoic acid
1689938-11-1
0.05g
$1091.0 2023-05-26
Enamine
EN300-1297329-0.5g
(2S)-2-amino-3-(1-ethyl-1H-1,2,4-triazol-5-yl)propanoic acid
1689938-11-1
0.5g
$1247.0 2023-05-26
Enamine
EN300-1297329-10000mg
(2S)-2-amino-3-(1-ethyl-1H-1,2,4-triazol-5-yl)propanoic acid
1689938-11-1
10000mg
$5159.0 2023-09-30
Enamine
EN300-1297329-50mg
(2S)-2-amino-3-(1-ethyl-1H-1,2,4-triazol-5-yl)propanoic acid
1689938-11-1
50mg
$1008.0 2023-09-30
Enamine
EN300-1297329-2500mg
(2S)-2-amino-3-(1-ethyl-1H-1,2,4-triazol-5-yl)propanoic acid
1689938-11-1
2500mg
$2351.0 2023-09-30
Enamine
EN300-1297329-1000mg
(2S)-2-amino-3-(1-ethyl-1H-1,2,4-triazol-5-yl)propanoic acid
1689938-11-1
1000mg
$1200.0 2023-09-30
Enamine
EN300-1297329-0.1g
(2S)-2-amino-3-(1-ethyl-1H-1,2,4-triazol-5-yl)propanoic acid
1689938-11-1
0.1g
$1144.0 2023-05-26
Enamine
EN300-1297329-2.5g
(2S)-2-amino-3-(1-ethyl-1H-1,2,4-triazol-5-yl)propanoic acid
1689938-11-1
2.5g
$2548.0 2023-05-26
Enamine
EN300-1297329-5.0g
(2S)-2-amino-3-(1-ethyl-1H-1,2,4-triazol-5-yl)propanoic acid
1689938-11-1
5g
$3770.0 2023-05-26

Additional information on (2S)-2-amino-3-(1-ethyl-1H-1,2,4-triazol-5-yl)propanoic acid

Research Briefing on (2S)-2-amino-3-(1-ethyl-1H-1,2,4-triazol-5-yl)propanoic acid (CAS: 1689938-11-1)

The compound (2S)-2-amino-3-(1-ethyl-1H-1,2,4-triazol-5-yl)propanoic acid (CAS: 1689938-11-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research briefing aims to provide an overview of the latest advancements related to this compound, focusing on its synthesis, biological activity, and potential applications in drug discovery.

Recent studies have highlighted the role of (2S)-2-amino-3-(1-ethyl-1H-1,2,4-triazol-5-yl)propanoic acid as a novel amino acid derivative with a 1,2,4-triazole moiety. The presence of the triazole ring, known for its bioisosteric properties, enhances the compound's ability to interact with biological targets, making it a promising candidate for the development of enzyme inhibitors and receptor modulators. Researchers have employed advanced synthetic methodologies, including asymmetric synthesis and catalytic hydrogenation, to produce this compound with high enantiomeric purity.

In vitro and in vivo studies have demonstrated the compound's potential as a modulator of key metabolic pathways. For instance, it has shown inhibitory activity against certain enzymes involved in amino acid metabolism, suggesting its utility in treating metabolic disorders. Additionally, preliminary data indicate that (2S)-2-amino-3-(1-ethyl-1H-1,2,4-triazol-5-yl)propanoic acid may exhibit neuroprotective effects, opening new avenues for research in neurodegenerative diseases.

The pharmacokinetic profile of this compound has also been a subject of investigation. Studies have revealed favorable absorption and distribution characteristics, with moderate plasma protein binding and minimal off-target effects. These properties, combined with its metabolic stability, position it as a viable lead compound for further optimization in drug development programs.

Looking ahead, researchers are exploring the potential of (2S)-2-amino-3-(1-ethyl-1H-1,2,4-triazol-5-yl)propanoic acid in combination therapies and as a scaffold for the design of new chemical entities. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications. This compound exemplifies the convergence of chemical innovation and biological insight, underscoring its significance in advancing the field of medicinal chemistry.

Recommend Articles

Recommended suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Shanghai Xinsi New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Xinsi New Materials Co., Ltd
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Taian Jiayue Biochemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Taian Jiayue Biochemical Co., Ltd
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd